molecular formula C19H20ClFN2S B8445790 7-Fluoro-8-chloro-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepine

7-Fluoro-8-chloro-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepine

Cat. No.: B8445790
M. Wt: 362.9 g/mol
InChI Key: LDCBZWQCHMPJHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Fluoro-8-chloro-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepine is a useful research compound. Its molecular formula is C19H20ClFN2S and its molecular weight is 362.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H20ClFN2S

Molecular Weight

362.9 g/mol

IUPAC Name

1-(3-chloro-2-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-methylpiperazine

InChI

InChI=1S/C19H20ClFN2S/c1-22-6-8-23(9-7-22)17-10-13-4-2-3-5-18(13)24-19-12-16(21)15(20)11-14(17)19/h2-5,11-12,17H,6-10H2,1H3

InChI Key

LDCBZWQCHMPJHG-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2CC3=CC=CC=C3SC4=CC(=C(C=C24)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-fluoro-8,10-dichloro-10,11-dihydrodibenzo(b,f)thiepine (7.48 g), 1-methylpiperazine (5.2 ml) and chloroform (7 ml) was refluxed for 7 hours. The chloroform was evaporated and the residue taken up in water (20 ml) and benzene (80 ml). The benzene solution was washed with water and shaken with 3 N-HCl (100 ml). The separated hydrochloride was filtered and added to the aqueous layer of the filtrate. The resulting suspension was made alkaline with ammonium hydroxide and the liberated base taken up in benzene. The desired product, m.p. 105°-107° C. (acetone), was obtained in 74% yield (6.66 g). Its neutralization with maleic acid in ethanol, followed by addition of ether, yielded the crystalline maleate, m.p. 168°-169° C. (ethanol).
Name
7-fluoro-8,10-dichloro-10,11-dihydrodibenzo(b,f)thiepine
Quantity
7.48 g
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Yield
74%

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